Cas no 1782147-09-4 (8-fluoro-2-azaspiro[4.5]decane)

• Product Name: 8-fluoro-2-azaspiro[4.5]decane
• CAS No: 1782147-09-4
• MF: C₉H₁₆FN
• MW: 157.23
• CID: 5290238
• Update Time: 2026-03-10

8-fluoro-2-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-fluoro-2-azaspiro[4.5]decane

• Inchi： 1S/C9H16FN/c10-8-1-3-9(4-2-8)5-6-11-7-9/h8,11H,1-7H2
• InChI Key： AIJFXZISMVIHER-UHFFFAOYSA-N
• SMILES： C1C2(CCC(F)CC2)CCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-fluoro-2-azaspiro[4.5]decane

Introduction to 8-fluoro-2-azaspiro[4.5]decane (CAS No. 1782147-09-4) and Its Emerging Applications in Chemical Biology

8-fluoro-2-azaspiro[4.5]decane, identified by its Chemical Abstracts Service (CAS) number 1782147-09-4, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. The presence of a fluorine atom and an azaspiro framework imparts distinct chemical reactivity and biological activity, making it a valuable scaffold for drug discovery and molecular research.

The azaspiro[4.5]decane core is a bicyclic structure featuring a nitrogen atom embedded within a spirocyclic system, which contributes to its stability and flexibility. This motif is particularly interesting because it can mimic the conformational dynamics of natural biomolecules, such as amino acids, while introducing additional functional handles for chemical modification. The incorporation of a fluoro substituent further enhances its utility by influencing metabolic stability, lipophilicity, and binding affinity to biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of 8-fluoro-2-azaspiro[4.5]decane as a versatile building block for the development of novel therapeutic agents. Its spirocyclic nature allows for the creation of complex molecular architectures with tailored pharmacokinetic profiles. For instance, fluorinated spiro compounds have been shown to exhibit improved bioavailability and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.

In the realm of chemical biology, 8-fluoro-2-azaspiro[4.5]decane has been utilized in the synthesis of probes and inhibitors targeting various biological pathways. The fluorine atom serves as a handle for nuclear magnetic resonance (NMR) and mass spectrometry (MS) based structural elucidation, enabling researchers to gain insights into protein-ligand interactions at high resolution. Additionally, the azaspiro scaffold has been explored in the development of kinase inhibitors, where its ability to adopt multiple conformations enhances binding efficiency to ATP-binding sites.

One particularly noteworthy application of 8-fluoro-2-azaspiro[4.5]decane is in the design of G-protein coupled receptor (GPCR) modulators. GPCRs are integral membrane proteins that play a pivotal role in cellular signal transduction, making them attractive targets for therapeutic intervention. The spirocyclic structure of this compound mimics the natural ligand binding pocket of GPCRs, allowing for the development of selective agonists and antagonists with high affinity and low toxicity.

The incorporation of a fluoro group into the molecule also enhances its metabolic stability, a key consideration in drug development. Fluorine atoms are known to reduce the rate of oxidative metabolism by enzymes such as cytochrome P450 (CYP), thereby prolonging the half-life of drugs and improving their therapeutic efficacy. This property has been leveraged in the design of next-generation antiviral and anticancer agents where prolonged exposure to target enzymes is beneficial.

Moreover, 8-fluoro-2-azaspiro[4.5]decane has found utility in materials science applications, particularly in the synthesis of liquid crystals and organic semiconductors. The rigid yet flexible spirocyclic framework provides an ideal platform for designing molecules with specific electronic properties, making it useful in optoelectronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

The growing interest in 8-fluoro-2-azaspiro[4.5]decane has spurred numerous synthetic investigations aimed at expanding its structural diversity and functionalization possibilities. Researchers have developed novel methodologies for introducing various substituents at different positions on the spirocyclic core, enabling the creation of libraries of derivatives with tailored biological activities. These efforts have led to the discovery of several lead compounds with promising preclinical profiles.

In conclusion, 8-fluoro-2-azaspiro[4.5]decane (CAS No. 1782147-09-4) represents a fascinating compound with broad applications across multiple disciplines. Its unique structural features make it an invaluable tool for drug discovery, molecular imaging, and materials science. As research continues to uncover new possibilities for this scaffold, its significance in advancing chemical biology and related fields is expected to grow exponentially.